Cas no 1289584-97-9 ((2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1289584-97-9
• MF: C₈H₁₂Cl₂N₄
• MW: 235.11367893219
• CID: 2164484
• Update Time: 2025-06-13

(2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-pyrimidin-4-yl)-(s)-pyrrolidin-3-yl-amine hydrochloride
• (S)-2-Chloro-N-(pyrrolidin-3-yl)pyrimidin-4-amine hydrochloride
• SBB075432
• ((3S)pyrrolidin-3-yl)(2-chloropyrimidin-4-yl)amine, chloride
• (2-Chloropyrimidin-4-yl)-(S)-pyrrolidin-3-ylamine hydrochloride
• (2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride

• Inchi： 1S/C8H11ClN4.ClH/c9-8-11-4-2-7(13-8)12-6-1-3-10-5-6;/h2,4,6,10H,1,3,5H2,(H,11,12,13);1H/t6-;/m0./s1
• InChI Key： YCLUYBSVMZCWIT-RGMNGODLSA-N
• SMILES： ClC1=NC=CC(=N1)N[C@@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 49.8

Additional information on (2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride

Introduction to (2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride (CAS No: 1289584-97-9)

(2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride, CAS No: 1289584-97-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in drug discovery and development. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of both chloro and amine functional groups, along with the specific stereochemistry of the pyrrolidine ring, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The compound's structure is characterized by a 2-chloro-pyrimidin-4-yl moiety linked to an (S)-pyrrolidin-3-yl-amine group, which is further salted with hydrochloride. This structural configuration imparts specific electronic and steric properties that are crucial for its biological activity. The chloro group on the pyrimidine ring can participate in various interactions with biological targets, while the amine group provides a hydrogen bond donor capability, essential for binding to biological receptors.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The (S)-pyrrolidin-3-yl-amine hydrochloride moiety is particularly noteworthy as it mimics the structure of natural amino acids, which are often key components of enzymatic active sites. This feature enhances the compound's potential to interact with biological targets in a highly specific manner, making it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of cancer. Current research indicates that molecules containing the 2-chloro-pyrimidin-4-yl moiety exhibit inhibitory effects on various kinases and other enzymes that are overexpressed in cancer cells. Additionally, the (S)-pyrrolidin-3-yl-amine group has been shown to enhance binding affinity to these targets, leading to more potent and selective inhibition. These properties make this compound a promising candidate for further investigation as an anticancer agent.

The hydrochloride salt form of this compound ensures better solubility and stability, which are critical factors for pharmaceutical applications. Improved solubility enhances bioavailability, while stability ensures that the compound remains effective throughout its shelf life. These characteristics make it an ideal candidate for formulation into various dosage forms, such as tablets or injectables.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have revealed that the (S)-pyrrolidin-3-yl-amine hydrochloride moiety interacts strongly with key residues in target enzymes, leading to high-affinity binding. These insights have guided the design of more refined derivatives with enhanced pharmacological properties.

In addition to its potential in cancer therapy, this compound has shown promise in other therapeutic areas. For instance, preclinical studies have indicated that it may have anti-inflammatory and immunomodulatory effects. The ability of the 2-chloro-pyrimidin-4-yl group to modulate inflammatory pathways has been particularly intriguing. This dual functionality makes the compound a versatile tool for exploring multiple therapeutic avenues.

The synthesis of (2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yl-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as chiral resolution and crystallization play a crucial role in achieving the desired stereochemical purity.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. This suggests that it may have good bioavailability and reduced toxicity, making it a promising candidate for clinical development.

Ethical considerations are paramount when developing new pharmaceuticals. The synthesis and testing of (2-Chloro-pyrimidin-4-yl)-(S)-pyrrolidin-3-yamine hydrochloride adhere strictly to regulatory guidelines to ensure safety and efficacy. Preclinical studies are conducted under rigorous ethical frameworks to protect animal welfare and human subjects involved in clinical trials.

The future prospects for this compound are bright, with ongoing research aimed at identifying new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. Continued investment in research infrastructure will further accelerate the development process.

In conclusion, (2-Chloro-pyrimidin-4-yll)-(S)-pyrrolidin-yamine hydrochloride, CAS No: 1289584 97 9) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, particularly cancer. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound holds promise as a valuable addition to the pharmaceutical arsenal.